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Compound of Interest

Compound Name: Lsd1-IN-5

Cat. No.: B12422971

Essential Safety and Handling Guide for Lsd1-
IN-5

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, operation, and disposal of the potent and reversible LSD1 inhibitor, Lsd1-IN-
5.

This document provides critical safety and logistical information to ensure the safe and effective
use of Lsd1-IN-5 in a laboratory setting. Adherence to these guidelines is essential for
minimizing risks and ensuring the integrity of your research.

Chemical and Physical Properties

A summary of the key quantitative data for Lsd1-IN-5 is presented below for easy reference.
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Property Value Source
Molecular Formula C15H13BrN20s [1]
Molecular Weight 349.18 g/mol [1]

CAS Number 2035912-55-9 [1][2]
ICs0 121 nM [1][2][3]
Appearance Crystalline solid [4]
Storage (Lyophilized) -20°C, desiccated [1]
Stability (Lyophilized) 36 months [1]
Storage (In Solution) -20°C [1]
Stability (In Solution) Use within 1 month [1]

Personal Protective Equipment (PPE) and Handling

Given that the toxicological properties of Lsd1-IN-5 have not been thoroughly investigated, it
should be handled as a potentially hazardous substance.[5] The following PPE and handling
procedures are mandatory to minimize exposure.

Recommended Personal Protective Equipment:

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves
for tears or punctures before use and change them frequently.

o Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn at
all times when handling Lsd1-IN-5.

o Body Protection: A standard laboratory coat is required. For procedures with a higher risk of
splashes or aerosol generation, consider a chemically resistant gown.

o Respiratory Protection: If working with the powdered form for extended periods or if there is
a risk of aerosolization, a NIOSH-approved respirator may be necessary. All work with the
solid compound should be performed in a well-ventilated area, preferably a chemical fume
hood.
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Safe Handling Procedures:

e Avoid Contact: Do not allow the compound to come into contact with the skin, eyes, or
clothing.[4]

e Avoid Inhalation: Avoid breathing dust or aerosols.[6] Handle the solid form in a chemical
fume hood.

e Good Laboratory Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands
thoroughly after handling Lsd1-IN-5, even if gloves were worn.[7]

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures immediately:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[6]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. Seek medical attention if irritation develops.[6]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[6]

 Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious. Do
not induce vomiting. Call a physician or poison control center immediately.[6]

Disposal Plan
All waste containing Lsd1-IN-5 must be treated as hazardous chemical waste.
e Solid Waste: Collect any solid waste, including empty containers and contaminated

consumables (e.g., pipette tips, gloves), in a designated, sealed, and clearly labeled
hazardous waste container.

» Liquid Waste: Collect all solutions containing Lsd1-IN-5 in a separate, sealed, and clearly
labeled hazardous waste container.
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» Disposal Method: Dispose of all hazardous waste through your institution's environmental
health and safety (EHS) office, following all local, state, and federal regulations. Do not
dispose of Lsd1-IN-5 down the drain or in the regular trash.[5]

Experimental Workflow

The following diagram illustrates a typical in vitro experimental workflow for assessing the
inhibitory activity of Lsd1-IN-5.
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In Vitro Experimental Workflow for Lsd1-IN-5

Preparation

Prepare Lsd1-IN-5 Stock Solution Prepare Assay Reagents (Enzyme, Substrate, Buffers)

Assay Execution

Perform Serial Dilutions of Lsd1-IN-5

Add LSD1 Enzyme to Assay Plate

Pre-incubate Enzyme with Lsd1-IN-5

Add Substrate to Initiate Reaction

Incubate at Controlled Temperature

Detection &

Click to download full resolution via product page

Caption: Workflow for determining the in vitro inhibitory activity of Lsd1-IN-5.
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This guide is intended to provide essential safety and handling information. Researchers
should always consult their institution's specific safety protocols and exercise caution when
working with any research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Lsd1-IN-5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422971#personal-protective-equipment-for-
handling-Isd1-in-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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